Cas no 1805185-20-9 (3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride
• CAS No: 1805185-20-9
• MF: C₈H₂ClF₂N₃O₃
• MW: 261.569587230682
• CID: 4878320
• Update Time: 2025-06-13

3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C8H2ClF2N3O3/c9-6(15)3-1-5(7(10)11)13-8(14(16)17)4(3)2-12/h1,7H
• InChI Key： UWPRGPHJQONNFD-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=C([N+](=O)[O-])N=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.9
• Topological Polar Surface Area: 99.6

Additional information on 3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride

Recent Advances in the Application of 3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride (CAS: 1805185-20-9) in Chemical Biology and Pharmaceutical Research

3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride (CAS: 1805185-20-9) is a highly specialized chemical intermediate that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique nitropyridine backbone and reactive carbonyl chloride group, serves as a critical building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, making it a focal point of contemporary research in the chemical biology and pharmaceutical sectors.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride as a precursor for the synthesis of selective JAK3 inhibitors. The researchers demonstrated that the difluoromethyl and nitro groups on the pyridine ring significantly enhance the binding affinity of the resulting compounds to the JAK3 active site, while the carbonyl chloride moiety facilitates efficient coupling with various amine-containing pharmacophores. The study reported a series of derivatives with nanomolar inhibitory activity, underscoring the compound's utility in targeted kinase inhibitor design.

In the realm of antimicrobial research, a team from the University of Cambridge recently utilized this intermediate to develop a new class of broad-spectrum antibacterial agents. By conjugating the nitropyridine core with heterocyclic scaffolds, they achieved compounds with potent activity against both Gram-positive and Gram-negative pathogens, including multidrug-resistant strains. The presence of the cyano group was found to be crucial for maintaining metabolic stability, while the difluoromethyl moiety contributed to improved membrane permeability, as detailed in their 2024 ACS Infectious Diseases publication.

From a synthetic chemistry perspective, advances in the large-scale production of 3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride have been reported by several industrial research groups. A notable 2023 patent application by a leading pharmaceutical company described an optimized, chromatography-free synthesis route that achieves >90% yield while maintaining excellent purity. This development addresses previous challenges associated with the compound's sensitivity to hydrolysis and has significantly improved its accessibility for research and development purposes.

The compound's unique electronic properties have also attracted attention in materials science applications. Recent work published in Advanced Functional Materials (2024) demonstrated its use as a key component in the development of organic semiconductors for biosensing applications. The electron-withdrawing nature of the nitropyridine system, combined with the versatility of the carbonyl chloride group for further functionalization, makes this compound particularly valuable for designing novel molecular architectures with tailored electronic properties.

Looking forward, the diverse applications of 3-Cyano-6-(difluoromethyl)-2-nitropyridine-4-carbonyl chloride suggest it will remain an important tool in chemical biology and drug discovery. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development, where its ability to form stable conjugates with various targeting ligands could prove particularly valuable. Additionally, several groups are investigating its potential in radiopharmaceutical chemistry, leveraging the fluorine atoms for ¹⁸F labeling in PET imaging probes.